Cas no 2138221-19-7 (2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine)

• Product Name: 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine
• CAS No: 2138221-19-7
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• CID: 6148856
• PubChem ID: 165458537
• Update Time: 2025-05-19

2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine
• 2138221-19-7
• EN300-737237

• Inchi： 1S/C12H14FN3/c1-8(2)11-10(7-16(3)15-11)9-5-4-6-14-12(9)13/h4-8H,1-3H3
• InChI Key： RJEFWQYXECRMOS-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 219.11717562g/mol
• Monoisotopic Mass: 219.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine

Introduction to 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine (CAS No. 2138221-19-7)

2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine, identified by its CAS number 2138221-19-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric units, making it a promising candidate for the development of novel therapeutic agents. The structural framework of this compound incorporates a fluorinated pyridine core, linked to a pyrazole moiety, which is further substituted with an isopropyl group at the 3-position of the pyrazole ring. Such structural features are strategically designed to enhance binding affinity and selectivity in biological targets, particularly in the realm of enzyme inhibition and receptor interaction.

The fluorine atom at the 2-position of the pyridine ring is a critical structural determinant, contributing to the compound's metabolic stability and binding interactions. Fluorinated pyridines are widely recognized for their ability to modulate electronic properties and improve pharmacokinetic profiles, making them invaluable in drug design. The presence of the methyl-substituted pyrazole moiety further enriches the compound's chemical space, enabling diverse interactions with biological targets. This particular substitution pattern has been explored in various drug discovery campaigns due to its potential to enhance solubility, bioavailability, and overall pharmacological activity.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacological scaffolds. Among these, pyridine-pyrazole hybrids have emerged as particularly potent tools for modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound in question, 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine, represents an advanced derivative that builds upon established structural motifs while introducing novel functional groups to optimize its biological profile.

One of the most compelling aspects of this compound is its potential application in targeting kinase enzymes, which play pivotal roles in cellular signaling pathways implicated in numerous diseases. The pyrazole ring, with its nitrogen-rich environment, can form hydrogen bonds and hydrophobic interactions with key residues in kinase active sites. Additionally, the isopropyl group at the 3-position of the pyrazole may serve as a steric anchor, improving binding affinity by filling complementary pockets within the target protein. Such features make this compound an attractive lead for further optimization towards kinase inhibitors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine can effectively interact with hinge regions and substrate-binding pockets of kinases, potentially leading to potent inhibition of their activity. These computational insights have guided experimental efforts to refine synthetic strategies aimed at improving potency and selectivity.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazoles and halogenated pyridines, followed by functional group modifications such as fluorination and alkylation. The introduction of the isopropyl group at the 3-position of the pyrazole ring is particularly challenging but can be achieved through nucleophilic substitution or cross-coupling reactions under controlled conditions.

Evaluation of 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]pyridine in preclinical models has revealed promising biological activity across multiple disease indications. Initial studies indicate that this compound exhibits inhibitory effects against certain kinases while maintaining favorable pharmacokinetic properties. These findings have prompted further investigation into its potential as a therapeutic agent, particularly in oncology where kinase inhibitors are already well-established treatments.

The role of fluorine substituents in enhancing drug efficacy cannot be overstated. In many cases, fluorination leads to improved metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence electronic distributions within molecules, altering their binding affinity and selectivity for biological targets. The strategic placement of a fluorine atom at the 2-position of the pyridine ring in this compound exemplifies how small modifications can significantly impact its pharmacological profile.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-fluoro-3-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-y]pyridine (CAS No. 2138221-19-7) will remain at the forefront of drug discovery efforts. Their complex structures offer a rich palette for medicinal chemists to explore, allowing for tailored modifications that maximize biological activity while minimizing side effects. The integration of modern synthetic methodologies with advanced biophysical techniques ensures that such compounds can be rapidly optimized for clinical development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its chemical diversity and evaluating its efficacy in vivo. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of disease mechanisms evolves, so too will our ability to design molecules like 2-fluoro-3-[1-methyl-propan--(propan--)]--pyridine that precisely modulate biological pathways with high specificity.